2-chloro-6-fluoro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C18H16ClFN2O3/c1-25-15-8-7-11(10-14(15)22-9-3-6-16(22)23)21-18(24)17-12(19)4-2-5-13(17)20/h2,4-5,7-8,10H,3,6,9H2,1H3,(H,21,24)
• InChI Key: ANQREWUGCQYXCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C=CC=C2Cl)F)N3CCCC3=O
• Molecular Formula: C18H16ClFN2O3
• Molecular Weight: 362.8 g/mol

Description

2-chloro-6-fluoro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been explored.

Scientific Research Applications

Enantioselective Synthesis and Chemical Properties : Research on similar compounds, such as those involving N-methoxy-N-methylamide derivatives and their reactions with Grignard reagents, highlights the potential of 2-chloro-6-fluoro-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide in enantioselective synthesis processes. These studies offer insights into the compound's utility in creating complex molecular structures with specific stereochemical configurations, critical for drug development and organic chemistry research (Calvez, Chiaroni, & Langlois, 1998).

Hydrogen Bonding Patterns in Benzamides : Investigations into the hydrogen bonding patterns of N-benzyl benzamides and N-(pyridin-2-ylmethyl) benzamides reveal the compound's potential for studying intramolecular interactions. Such research underscores the importance of this compound in understanding the role of hydrogen bonds in stabilizing molecular structures, which is crucial for designing more efficient pharmaceuticals and materials (Du, Jiang, & Li, 2009).

Pharmacological Applications : While specific data on the pharmacological applications of this compound is not available, research on structurally related compounds, such as benzamide derivatives and their pharmacological activities, could indicate its potential use in developing new therapeutics. Studies on benzamide analogues as potential antipsychotics or for their serotonin receptor affinities suggest areas where the compound could contribute to medical research and drug discovery processes (van Wijngaarden, Kruse, van Hes, van der Heyden, & Tulp, 1987).

Imaging and Diagnostic Applications : Compounds with fluorine substitutions, similar to this compound, have been explored for their utility in positron emission tomography (PET) imaging of solid tumors and brain receptors. The presence of fluorine-18 in these compounds, such as in benzamide analogues for imaging the sigma2 receptor status, showcases the potential of this compound in diagnostic applications and in the study of neurological disorders (Tu, Xu, Jones, Li, Dumstorff, Vangveravong, Chen, Wheeler, Welch, & Mach, 2007).